Cas no 4138-19-6 (6-tert-Butyl-2-oxo-1,2-dihydropyridine-3-carbonitrile)

• Product Name: 6-tert-Butyl-2-oxo-1,2-dihydropyridine-3-carbonitrile
• CAS No: 4138-19-6
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• MDL: MFCD10478931
• CID: 1077164
• PubChem ID: 12944925
• Update Time: 2025-07-31

6-tert-Butyl-2-oxo-1,2-dihydropyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-tert-Butyl-2-oxo-1,2-dihydropyridine-3-carbonitrile
• 1,2-dihydro-2-oxo-6-(1,1-dimethylethyl)-3-pyridinecarbonitrile
• 1,2-dihydro-2-oxo-6-t-butyl-3-pyridinecarbonitrile
• 1,2-dihydro-6-(1,1-dimethylethyl)-2-oxo-3-pyridinecarbonitrile
• 3-Cyano-6-tert.-butyl-pyridin-2-on
• 6-tert-butyl-1,2-dihydro-2-oxo-3-pyridinecarbonitrile
• CTK1C9002
• F3379-0290
• Sur
• tertbutyloxodihydropyridinecarbonitrile
• DB-095605
• 6-(tert-Butyl)-2-hydroxynicotinonitrile
• SB54650
• CS-0233646
• SCHEMBL10751137
• Z432102182
• MFCD10478931
• LF-0724
• 6-tert-butyl-2-hydroxypyridine-3-carbonitrile
• 6-tert-butyl-2-oxo-1H-pyridine-3-carbonitrile
• 4138-19-6
• AKOS002301345
• J-518112
• EN300-135108
• 6-TERT-BUTYL-2-HYDROXYNICOTINONITRILE
• AT27363
• SCHEMBL17648118
• 6-(tert-butyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile
• DTXSID90513578
• VU0408791-2
• GQRGMRVSJVMBMH-UHFFFAOYSA-N

• MDL： MFCD10478931
• Inchi： 1S/C10H12N2O/c1-10(2,3)8-5-4-7(6-11)9(13)12-8/h4-5H,1-3H3,(H,12,13)
• InChI Key： GQRGMRVSJVMBMH-UHFFFAOYSA-N
• SMILES： O=C1C(C#N)=CC=C(C(C)(C)C)N1

Computed Properties

• Exact Mass: 176.094963011g/mol
• Monoisotopic Mass: 176.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.9Ų

Additional information on 6-tert-Butyl-2-oxo-1,2-dihydropyridine-3-carbonitrile

6-tert-Butyl-2-oxo-1,2-dihydropyridine-3-carbonitrile (CAS No. 4138-19-6): A Comprehensive Technical Overview

6-tert-Butyl-2-oxo-1,2-dihydropyridine-3-carbonitrile (CAS 4138-19-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic molecule features a pyridine core substituted with a tert-butyl group at the 6-position, a carbonyl group at the 2-position, and a nitrile functionality at the 3-position. Its unique structural characteristics make it valuable for various synthetic applications.

The compound's molecular formula is C₁₀H₁₂N₂O, with a molecular weight of 176.22 g/mol. Researchers particularly value 6-tert-Butyl-2-oxo-1,2-dihydropyridine-3-carbonitrile for its role as a building block in medicinal chemistry. Recent studies have explored its potential as a precursor for bioactive molecules, especially in the development of novel enzyme inhibitors and pharmaceutical intermediates.

In the context of current research trends, 6-tert-Butyl-2-oxo-1,2-dihydropyridine-3-carbonitrile has shown promise in addressing several modern scientific challenges. With growing interest in sustainable chemistry and green synthesis methods, researchers are investigating eco-friendly approaches to produce this compound. The pharmaceutical industry's focus on targeted drug delivery systems has also increased demand for specialized intermediates like this pyridine derivative.

The synthesis of 6-tert-Butyl-2-oxo-1,2-dihydropyridine-3-carbonitrile typically involves condensation reactions starting from readily available precursors. Modern synthetic protocols emphasize atom economy and reduced waste generation, aligning with current green chemistry principles. Analytical characterization of this compound typically employs techniques such as HPLC, NMR spectroscopy, and mass spectrometry to ensure purity and structural confirmation.

From a commercial perspective, the market for 6-tert-Butyl-2-oxo-1,2-dihydropyridine-3-carbonitrile has shown steady growth, particularly in regions with strong pharmaceutical R&D sectors. Suppliers often provide this compound with purity levels ranging from 95% to 99%, catering to different research needs. The compound's stability under standard storage conditions (typically room temperature in inert atmospheres) makes it convenient for laboratory use.

Recent advancements in computational chemistry and molecular modeling have enabled better understanding of 6-tert-Butyl-2-oxo-1,2-dihydropyridine-3-carbonitrile's electronic properties and reactivity patterns. These insights are particularly valuable for researchers designing new heterocyclic compounds with specific biological activities. The compound's structure-activity relationships continue to be an active area of investigation in academic and industrial settings.

Quality control protocols for 6-tert-Butyl-2-oxo-1,2-dihydropyridine-3-carbonitrile have become increasingly sophisticated, incorporating modern analytical techniques to meet rigorous industry standards. Researchers frequently inquire about the compound's solubility profile (typically soluble in common organic solvents like DMSO and methanol) and thermal stability (generally stable up to 200°C), which are crucial parameters for various applications.

Looking forward, the scientific community anticipates expanding applications for 6-tert-Butyl-2-oxo-1,2-dihydropyridine-3-carbonitrile in emerging fields such as materials science and catalysis. Its structural features make it a candidate for developing new functional materials with tailored electronic properties. As synthetic methodologies continue to advance, the accessibility and utility of this compound are expected to increase further.

For researchers working with 6-tert-Butyl-2-oxo-1,2-dihydropyridine-3-carbonitrile, proper handling procedures should always be followed, including the use of appropriate personal protective equipment. While not classified as hazardous under standard conditions, good laboratory practices recommend working in well-ventilated areas and avoiding direct contact with the compound.

The global scientific community continues to explore the potential of 6-tert-Butyl-2-oxo-1,2-dihydropyridine-3-carbonitrile through collaborative research efforts. With its versatile chemistry and relevance to multiple disciplines, this compound remains an important tool for advancing knowledge in organic synthesis and medicinal chemistry. Future research directions may focus on developing more efficient synthetic routes and exploring novel derivatives with enhanced properties.